Cas no 1494914-41-8 (2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran)

2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran structure
1494914-41-8 structure
Product Name:2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran
CAS No:1494914-41-8
MF:C11H13NS
MW:191.29262137413
CID:6177386
PubChem ID:65804212
Update Time:2024-01-12

2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran Chemical and Physical Properties

Names and Identifiers

    • 2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran
    • 1494914-41-8
    • EN300-1297128
    • 2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
    • AKOS015144557
    • Inchi: 1S/C11H13NS/c1-2-4-10-9(3-1)11(5-7-12-11)6-8-13-10/h1-4,12H,5-8H2
    • InChI Key: XOZCNLBCZMLJNL-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2(CC1)CCN2

Computed Properties

  • Exact Mass: 191.07687059g/mol
  • Monoisotopic Mass: 191.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1297128-1.0g
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
1494914-41-8
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$0.0 2023-06-06
Enamine
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Enamine
EN300-1297128-100mg
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1494914-41-8
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$993.0 2023-09-30
Enamine
EN300-1297128-250mg
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
1494914-41-8
250mg
$1038.0 2023-09-30
Enamine
EN300-1297128-500mg
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
1494914-41-8
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$1084.0 2023-09-30
Enamine
EN300-1297128-1000mg
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
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$1129.0 2023-09-30
Enamine
EN300-1297128-2500mg
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
1494914-41-8
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$2211.0 2023-09-30
Enamine
EN300-1297128-5000mg
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
1494914-41-8
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$3273.0 2023-09-30
Enamine
EN300-1297128-10000mg
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
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